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Compound of Interest

Compound Name: Lead chlorate

cat. No.: B078914

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of lead(ll) chlorate, including its molecular formula and weight. It also outlines a
general synthesis pathway, its thermal decomposition, and relevant safety and handling
protocols.

Core Properties of Lead(ll) Chlorate

Lead(ll) chlorate is an inorganic compound with the chemical formula Pb(ClOs)2. It is a white,
crystalline solid that is highly soluble in water.

Table 1: Molecular and Physical Properties of Lead(ll) Chlorate

Property Value

Molecular Formula Pb(ClOs)2[1]

Molecular Weight Approximately 374.10 g/mol
Appearance White crystalline solid[2]
Solubility in Water Highly soluble[2]
Decomposition Temperature Decomposes upon heating[2]

Synthesis of Lead(ll) Chlorate
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A detailed, validated experimental protocol for the synthesis of lead(ll) chlorate is not readily
available in the public domain. However, a plausible general synthesis route involves the
reaction of lead(ll) carbonate with chloric acid. This acid-base reaction would yield lead(ll)
chlorate, water, and carbon dioxide.

Reaction: PbCOs(s) + 2HCIOs(aq) —» Pb(ClOs)2(aq) + H20(1) + CO2(9)[3][4][5][6]

Experimental Workflow: General Synthesis of Lead(ll) Chlorate
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Lead(ll) Carbonate (PbCOs)
Chloric Acid (HCIO3)

i

Reaction:
- Add PbCOs to HCIOs solution
- Stir until effervescence ceases

i

Filtration:
- Remove any unreacted solid

i

Evaporation:
- Gently heat the filtrate to
concentrate the solution

Crystallization:
- Cool the concentrated solution
to induce crystal formation ( )

Isolatlon
- Filter to collect crystals
- Wash with cold distilled water

- Dry the crystals Heat (4)

Lead(ll) Chloride
PbClz (s)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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